Cas no 2770524-83-7 ((9H-fluoren-9-yl)methyl N-methyl-N-(3-phenylbut-3-en-2-yl)carbamate)

(9H-Fluoren-9-yl)methyl N-methyl-N-(3-phenylbut-3-en-2-yl)carbamate is a specialized carbamate derivative featuring a fluorenylmethyl (Fm) protecting group and a branched alkenylphenyl substituent. This compound is primarily utilized in organic synthesis, particularly in peptide chemistry, where the Fmoc group serves as a temporary protecting agent for amines due to its stability under basic conditions and selective deprotection under mild acidic conditions. The inclusion of the N-methyl and 3-phenylbut-3-en-2-yl moieties enhances steric and electronic tunability, making it valuable for constructing complex molecular architectures. Its well-defined reactivity profile and compatibility with standard coupling reagents ensure efficient incorporation into target structures while minimizing side reactions.
(9H-fluoren-9-yl)methyl N-methyl-N-(3-phenylbut-3-en-2-yl)carbamate structure
2770524-83-7 structure
Product Name:(9H-fluoren-9-yl)methyl N-methyl-N-(3-phenylbut-3-en-2-yl)carbamate
CAS No:2770524-83-7
MF:C26H25NO2
MW:383.48220705986
CID:6129684
PubChem ID:165992761
Update Time:2025-10-22

(9H-fluoren-9-yl)methyl N-methyl-N-(3-phenylbut-3-en-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • (9H-fluoren-9-yl)methyl N-methyl-N-(3-phenylbut-3-en-2-yl)carbamate
    • EN300-37396845
    • 2770524-83-7
    • Inchi: 1S/C26H25NO2/c1-18(20-11-5-4-6-12-20)19(2)27(3)26(28)29-17-25-23-15-9-7-13-21(23)22-14-8-10-16-24(22)25/h4-16,19,25H,1,17H2,2-3H3
    • InChI Key: NBFBCLFMKZWZQB-UHFFFAOYSA-N
    • SMILES: O(C(N(C)C(C)C(=C)C1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 383.188529040g/mol
  • Monoisotopic Mass: 383.188529040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 559
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.2
  • Topological Polar Surface Area: 29.5Ų

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(9H-fluoren-9-yl)methyl N-methyl-N-(3-phenylbut-3-en-2-yl)carbamate Related Literature

Additional information on (9H-fluoren-9-yl)methyl N-methyl-N-(3-phenylbut-3-en-2-yl)carbamate

Introduction to (9H-fluoren-9-yl)methyl N-methyl-N-(3-phenylbut-3-en-2-yl)carbamate (CAS No. 2770524-83-7)

(9H-fluoren-9-yl)methyl N-methyl-N-(3-phenylbut-3-en-2-yl)carbamate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2770524-83-7, is characterized by its intricate molecular structure, which includes a fluorene core and a carbamate functional group. The presence of these structural elements imparts unique chemical properties that make it a valuable candidate for various research applications, particularly in the development of novel therapeutic agents.

The fluorene moiety, a well-known component in organic synthesis, contributes to the compound's stability and solubility characteristics. This makes it particularly useful in formulations where bioavailability and shelf-life are critical factors. Additionally, the carbamate group introduces a polar region to the molecule, enhancing its interaction with biological targets. Such features are often exploited in drug design to improve binding affinity and selectivity.

In recent years, there has been a growing interest in the development of carbamate-based compounds due to their diverse biological activities. Carbamates are known for their ability to act as intermediates in the synthesis of various pharmacologically active molecules. They have been widely studied for their potential applications in treating neurological disorders, inflammatory diseases, and even certain types of cancer. The specific arrangement of atoms in (9H-fluoren-9-yl)methyl N-methyl-N-(3-phenylbut-3-en-2-yl)carbamate suggests that it may exhibit similar properties, making it an attractive subject for further investigation.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The combination of the fluorene and carbamate moieties provides a versatile platform for chemical modifications. Researchers can attach various functional groups to these core structures to tailor the compound's properties for specific applications. This flexibility is particularly valuable in drug discovery, where precise molecular design is often required to achieve desired pharmacological effects.

The synthesis of (9H-fluoren-9-yl)methyl N-methyl-N-(3-phenylbut-3-en-2-yl)carbamate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as 9-fluorenylmethanol and 3-phenylbuta-1,3-dien-2-one. These intermediates are then coupled through condensation reactions to form the carbamate linkage. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve higher selectivity and efficiency.

The structural complexity of this compound also presents challenges in its characterization. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for confirming its identity and understanding its conformational preferences. These analytical methods provide detailed insights into the compound's molecular structure, which is crucial for interpreting its biological activity.

Recent studies have highlighted the importance of fluorene-based derivatives in medicinal chemistry. The fluorene scaffold is known for its ability to enhance cell permeability and metabolic stability, making it an ideal candidate for drug development. Additionally, fluorene derivatives have been shown to exhibit fluorescence properties, which can be exploited in imaging techniques and biosensors. The incorporation of a carbamate group into such structures further expands their potential applications.

The biological activity of (9H-fluoren-9-yl)methyl N-methyl-N-(3-phenylbut-3-en-2-yl)carbamate has not yet been fully elucidated, but preliminary studies suggest that it may interact with various biological targets. For instance, its structural similarity to known pharmacophores suggests that it could potentially inhibit enzymes involved in inflammatory pathways or modulate neurotransmitter activity. Further research is needed to confirm these hypotheses and explore new therapeutic possibilities.

In conclusion, (9H-fluoren-9-yl)methyl N-methyl-N-(3-phenylbut-3-en-2-yI)carbamate (CAS No. 2770524- 83- 7) represents an exciting opportunity for researchers in pharmaceutical chemistry and medicinal biology. Its unique molecular structure and versatile chemical properties make it a promising candidate for drug development. As our understanding of its biological activity grows, so too will its potential applications in treating various diseases and disorders.

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